Cas no 24439-51-8 (Ethyl 4'-Phenyloxanilate)

• Product Name: Ethyl 4'-Phenyloxanilate
• CAS No: 24439-51-8
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 2933990
• Update Time: 2025-05-24

Ethyl 4'-Phenyloxanilate Chemical and Physical Properties

Names and Identifiers

• ETHYL 4-PHENYLOXANILATE
• Ethyl N-(4-biphenylyl)oxamate
• N-Biphenyl-4-yl-oxalamic acid ethyl ester
• ethyl ([1,1'-biphenyl]-4-ylamino)(oxo)acetate
• Ethyl 2-oxo-2-(4-phenylanilino)acetate
• Ethyl 4'-Phenyloxanilate

• Inchi： 1S/C16H15NO3/c1-2-20-16(19)15(18)17-14-10-8-13(9-11-14)12-6-4-3-5-7-12/h3-11H,2H2,1H3,(H,17,18)
• InChI Key： HMIWWSHLCQTVJN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(NC1C=CC(=CC=1)C1C=CC=CC=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 4'-Phenyloxanilate

Ethyl 4'-Phenyloxanilate (CAS No. 24439-51-8): A Comprehensive Overview

Ethyl 4'-Phenyloxanilate (CAS No. 24439-51-8) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various biochemical applications. Its molecular structure, which includes a phenyl group and an oxanilate moiety, contributes to its versatility and reactivity, making it a valuable intermediate in synthetic chemistry and drug development.

The Ethyl 4'-Phenyloxanilate molecule is derived from the condensation of phenylacetic acid with malonic acid, followed by esterification. This synthetic pathway highlights its importance as a building block in organic synthesis. The presence of the ester group in its structure enhances its solubility in polar solvents, facilitating its use in various chemical reactions and formulations.

In recent years, Ethyl 4'-Phenyloxanilate has been extensively studied for its potential applications in pharmaceuticals. Its structural features make it a promising candidate for the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, including those with anti-inflammatory and analgesic properties. The oxanilate moiety, in particular, has been identified as a key structural element that contributes to the pharmacological activity of derived compounds.

One of the most intriguing aspects of Ethyl 4'-Phenyloxanilate is its ability to act as a chiral building block. Chirality is a fundamental concept in pharmaceutical chemistry, where the spatial arrangement of atoms can significantly influence the biological activity of a molecule. The compound's chiral center allows for the synthesis of enantiomerically pure derivatives, which are often more effective and have fewer side effects compared to their racemic counterparts. This property has opened up new avenues for drug discovery and development.

The pharmaceutical industry has shown particular interest in Ethyl 4'-Phenyloxanilate due to its potential as an intermediate in the synthesis of antiviral and anticancer agents. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors involved in viral replication and tumor growth. For instance, modifications to the phenyl ring have been shown to enhance binding affinity to specific biological targets, leading to more potent therapeutic outcomes.

Moreover, Ethyl 4'-Phenyloxanilate has found applications beyond pharmaceuticals. In agrochemical research, it has been utilized as a precursor for the synthesis of herbicides and fungicides. Its structural versatility allows chemists to modify its framework to develop compounds with targeted biological activities against pests and plant pathogens. This dual utility underscores the compound's significance across multiple scientific disciplines.

The synthesis and characterization of Ethyl 4'-Phenyloxanilate have been refined through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into the compound's molecular structure and dynamics, enabling researchers to optimize its properties for specific applications. The high purity obtained from these synthetic routes ensures that Ethyl 4'-Phenyloxanilate meets stringent quality standards required for industrial and research purposes.

In conclusion, Ethyl 4'-Phenyloxanilate (CAS No. 24439-51-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and synthetic chemistry. Its unique structural features make it an invaluable intermediate for developing novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, it is expected to remain a cornerstone in chemical innovation across various industries.